2-[4-(6-Cyclopropylpyrimidin-4-yl)piperazin-1-yl]-5-methylpyrimidine

• IUPAC Name: 2-[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-5-methylpyrimidine
• InChI: InChI=1S/C16H20N6/c1-12-9-17-16(18-10-12)22-6-4-21(5-7-22)15-8-14(13-2-3-13)19-11-20-15/h8-11,13H,2-7H2,1H3
• InChI Key: KLDHVLQLIPHSPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)N2CCN(CC2)C3=NC=NC(=C3)C4CC4
• Molecular Formula: C16H20N6
• Molecular Weight: 296.37 g/mol

Description

2-[4-(6-Cyclopropylpyrimidin-4-yl)piperazin-1-yl]-5-methylpyrimidine is a chemical compound that belongs to the family of pyrimidine derivatives. It is commonly known as CP-724,714 and has been extensively studied for its potential therapeutic applications in the field of oncology.

Scientific Research Applications

CP-724,714 has been extensively studied for its potential therapeutic applications in the field of oncology. It is a potent and selective inhibitor of the type 1 insulin-like growth factor receptor (IGF-1R), which plays a critical role in the growth and survival of cancer cells. CP-724,714 has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, lung, prostate, and pancreatic cancer.

Mechanism Of Action

CP-724,714 exerts its anticancer effects by inhibiting the IGF-1R signaling pathway. IGF-1R is a transmembrane receptor that binds to insulin-like growth factors (IGFs) and activates downstream signaling pathways that promote cell growth and survival. CP-724,714 blocks the binding of IGFs to IGF-1R, thereby inhibiting downstream signaling pathways and inducing apoptosis in cancer cells.

Biochemical And Physiological Effects

CP-724,714 has been shown to have potent antitumor activity in preclinical studies. It has been shown to inhibit the growth of a wide range of cancer cell lines, both in vitro and in vivo. CP-724,714 has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.

Advantages And Limitations For Lab Experiments

One of the main advantages of CP-724,714 is its high potency and selectivity for IGF-1R. This makes it an attractive candidate for the development of anticancer drugs. However, one of the limitations of CP-724,714 is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the development of CP-724,714 and related compounds. One potential direction is the development of more potent and selective IGF-1R inhibitors that can overcome the limitations of CP-724,714. Another direction is the development of combination therapies that can enhance the anticancer effects of CP-724,714. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of CP-724,714 in humans.

Synthesis Methods

The synthesis of CP-724,714 involves a multi-step process that starts with the reaction of 2,4-dichloro-5-methylpyrimidine with potassium tert-butoxide to form the corresponding pyrimidinyl anion. This anion is then reacted with 6-cyclopropylpyrimidin-4-amine in the presence of palladium catalysts to form the desired product.